3-Methyl-1-phenyl-1H-pyrazol-5-amine
Overview
Description
3-Methyl-1-phenyl-1H-pyrazol-5-amine, also known as 5-Amino-3-methyl-1-phenylpyrazole, is an aminopyrazole derivative . It has a molecular formula of C10H11N3 and a molecular weight of 173.21 g/mol . This compound belongs to the family of 5-aminopyrazole derivatives, which are bioactive agents .
Synthesis Analysis
5-Amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde to yield 5-(2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine and 2-methoxy-6-methyl-3-(3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one . It may also be used in the synthesis of fused and pendant pyrazole heterocyclic compounds .Molecular Structure Analysis
The InChI string for 3-Methyl-1-phenyl-1H-pyrazol-5-amine isInChI=1S/C10H11N3/c1-8-7-10(11)13(12-8)9-5-3-2-4-6-9/h2-7H,11H2,1H3
. The Canonical SMILES string is CC1=NN(C(=C1)N)C2=CC=CC=C2
. The 3D structure of the compound can be viewed using Java or Javascript . Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Methyl-1-phenyl-1H-pyrazol-5-amine include a molecular weight of 173.21 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 1 .Scientific Research Applications
Antioxidant Activity
The compound has been used in the synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols), which have been evaluated for their antioxidant activities . These derivatives have shown good radical scavenging activity, with some being more active than ascorbic acid used as a standard .
Anticancer Activity
The same derivatives mentioned above have also been tested for their anticancer properties . Several of these derivatives have proven to be cytotoxic in the RKO cell line . In particular, compound 3i has exhibited potent scavenging and cytotoxic properties, activating autophagy proteins as a survival mechanism, with the predominant pathway of death being p53-mediated apoptosis .
Synthesis of Fluorescent Brightening Agents
5-Amino-3-methyl-1-phenylpyrazole has been used in the synthesis of fused and pendant pyrazole heterocyclic compounds, which have been evaluated as fluorescent brightening agents .
Synthesis of Substituted Pyrazoles
5-Amino-3-methyl-1-phenylpyrazole may be used to synthesize substituted pyrazoles .
Synthesis of Edaravone
1-phenyl-3-methyl-5-pyrazolone, a derivative of 3-Methyl-1-phenyl-1H-pyrazol-5-amine, is used in the synthesis of Edaravone (Radicava), a novel antioxidant and an intravenous medication used to help with recovery following a stroke and to treat amyotrophic lateral sclerosis (ALS) .
Synthesis of Other Medicinal Compounds
1,3-dimethyl-5-pyrazolone, another important pyrazolone derivative, is an important intermediate in the preparation of some medicinal compounds .
Safety and Hazards
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to exhibit a wide variety of biological activities , suggesting that they likely interact with multiple targets.
Mode of Action
It’s known that this compound is an aminopyrazole derivative . It reacts with 6-methyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde to yield 5-(2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine and 2-methoxy-6-methyl-3-(3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one .
Biochemical Pathways
Pyrazole derivatives have been associated with diverse biological activities , implying that they may influence various biochemical pathways.
Result of Action
It’s known that pyrazole derivatives have shown cytotoxic activity on several human cell lines , suggesting that this compound may have similar effects.
properties
IUPAC Name |
5-methyl-2-phenylpyrazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-8-7-10(11)13(12-8)9-5-3-2-4-6-9/h2-7H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMKMKBLHMONXJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)N)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6044517 | |
Record name | 3-Methyl-1-phenyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6044517 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-1-phenyl-1H-pyrazol-5-amine | |
CAS RN |
1131-18-6 | |
Record name | 5-Amino-3-methyl-1-phenylpyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1131-18-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazol-5-amine, 3-methyl-1-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001131186 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Pyrazol-5-amine, 3-methyl-1-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Methyl-1-phenyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6044517 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyl-1-phenylpyrazol-5-ylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.149 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1H-PYRAZOL-5-AMINE, 3-METHYL-1-PHENYL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X6087GEB2P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3-Methyl-1-phenyl-1H-pyrazol-5-amine?
A1: Its molecular formula is C10H11N3, and its molecular weight is 173.22 g/mol.
Q2: How can 3-Methyl-1-phenyl-1H-pyrazol-5-amine be characterized spectroscopically?
A2: The compound can be characterized using techniques like 1H NMR, 13C NMR, IR, and HRMS. [, , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , ] For example, X-ray diffraction analysis can be used to confirm the structure of its derivatives. []
Q3: Is 3-Methyl-1-phenyl-1H-pyrazol-5-amine stable under various conditions?
A3: While specific stability data for the compound itself might not be extensively discussed in the provided papers, its derivatives demonstrate stability under various reaction conditions, including microwave irradiation, refluxing ethanol, and acidic environments. [, , , , , , ]
Q4: How is 3-Methyl-1-phenyl-1H-pyrazol-5-amine used in organic synthesis?
A4: It acts as a key building block in synthesizing diverse heterocyclic compounds, especially pyrazolo[3,4-b]pyridines. [, , , , , , , , , , , , , , ]
Q5: Can you provide examples of reactions where 3-Methyl-1-phenyl-1H-pyrazol-5-amine is used?
A5: Certainly! Here are some examples:
- Synthesis of pyrazolo[3,4-b]pyridines: It reacts with aldehydes, alkynes, and catalysts like copper oxide nanoparticles to yield phenyl-1H-pyrazolo[3,4-b]pyridine derivatives. []
- Formation of fused polycyclic compounds: It reacts with aromatic aldehydes and cyclic diketones to produce various fused polycyclic pyrazole derivatives, like indeno[2′,1′:5,6]pyrido[2,3-d]pyrazoles and pyrazolo[3,4-b]quinolin-5(6H)-ones. [, ]
- Creation of spiro compounds: It can participate in three-component reactions with isatin and piperidine-2,4-dione to produce spiro[indoline‐3,4′‐pyrazolo[3,4‐b][1,6]naphthyridine]‐2,5′(1′H)‐diones. []
Q6: What types of catalysts are commonly used in reactions involving 3-Methyl-1-phenyl-1H-pyrazol-5-amine?
A6: A variety of catalysts can be employed, ranging from Lewis acids like zirconium(IV) chloride [] to heterogeneous catalysts like copper oxide nanoparticles [] and cerium oxide nanoparticles. [] Additionally, environmentally friendly approaches utilize ionic liquids [, , , , , ], microwave irradiation [, , , , , ], and water as a solvent. [, , , , ]
Q7: Does 3-Methyl-1-phenyl-1H-pyrazol-5-amine exhibit catalytic properties itself?
A7: The provided papers primarily focus on its role as a building block, not a catalyst.
Q8: Have computational methods been used to study 3-Methyl-1-phenyl-1H-pyrazol-5-amine or its derivatives?
A8: Yes, computational techniques, particularly density functional theory (DFT), have been used to study the stability and bonding properties of metal complexes derived from 3-Methyl-1-phenyl-1H-pyrazol-5-amine. []
Q9: What biological activities have been reported for derivatives of 3-Methyl-1-phenyl-1H-pyrazol-5-amine?
A9: Derivatives of this compound display a range of biological activities, including:
- Antifungal activity: Bis-pyrazolo[3,4-b:4′,3′-e]pyridines, synthesized from 3-Methyl-1-phenyl-1H-pyrazol-5-amine, show in vitro antifungal activity against dermatophytes. []
- Antimicrobial activity: Copper(II) complexes of azo-dye ligands derived from this compound show significant antimicrobial effects against various Gram-positive and Gram-negative bacteria and fungi. []
- Anticancer activity: Several derivatives, including pyrazolo bridged quinolones [] and metal complexes of azo dyes [], exhibit promising anticancer activity against various cancer cell lines.
Q10: Are there any known structure-activity relationships (SAR) for derivatives of 3-Methyl-1-phenyl-1H-pyrazol-5-amine?
A10: Although not extensively discussed in the provided research, modifying the substituents on the pyrazolo[3,4-b]pyridine core derived from this compound likely influences its biological activity, as demonstrated with antifungal and anticancer properties. [, , ] Further research is needed to establish detailed SAR relationships.
Q11: What are some future research directions for 3-Methyl-1-phenyl-1H-pyrazol-5-amine and its derivatives?
A11: Several avenues could be explored:
Q12: Is there information available on the safety and toxicity of 3-Methyl-1-phenyl-1H-pyrazol-5-amine and its derivatives?
A12: The provided papers primarily focus on synthesis and characterization. While the cytotoxicity of some derivatives against cancer cell lines is reported [, ], comprehensive toxicity profiles and safety data are not discussed.
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